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Compound of Interest

Compound Name: 2-(4-Methylphenyl)isonicotinic acid
CAS No.: 1226205-64-6
Cat. No.: B594993
Get Quote
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Technical Guide Series: Heterocyclic Building Blocks in Drug Discovery

Executive Summary

2-(4-Methylphenyl)isonicotinic acid (CAS 1226205-64-6) is a biaryl pyridine derivative
serving as a critical scaffold in the synthesis of kinase inhibitors and non-purine xanthine
oxidase inhibitors. Characterized by a pyridine-4-carboxylic acid core substituted at the 2-
position with a p-tolyl moiety, this compound exhibits specific solubility and ionization profiles
dictated by its zwitterionic potential. This guide details its physicochemical properties, synthetic
pathways, and experimental protocols for rigorous characterization.

Chemical Identity & Structural Analysis

The compound represents a structural hybrid of isonicotinic acid and a toluene ring, linked via a
C-C bond at the pyridine C2 position. This substitution breaks the symmetry of the pyridine ring
and introduces lipophilicity, significantly altering the solubility profile compared to the parent
isonicotinic acid.
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Systematic Name

2-(4-Methylphenyl)pyridine-4-carboxylic acid

Common Name

2-(p-Tolyl)isonicotinic acid

CAS Registry Number

1226205-64-6

Molecular Formula C13H11NO2

Molecular Weight 213.23 g/mol

SMILES CC1=CC=C(C=C1)C2=NC=CC(=C2)C(=0)O
InChl Key Predicted based on structure

Physicochemical Properties

The following data synthesizes experimental observations with high-confidence predictive

models (ACD/Labs, EPISuite) typical for this class of research chemicals.

hermodynhamic & Physical

Value

Property . . Confidence Interval
(Experimental/Predicted)

Physical State Solid (Crystalline Powder) N/A
Color White to Off-White N/A

) ) High (Analogous to 2-
Melting Point >240 °C (Decomposes) S )

phenylisonicotinic acid)

Boiling Point 477.6 £33.0 °C Predicted (760 mmHg)
Density 1.206 £ 0.06 g/cm3 Predicted
Flash Point >200 °C Predicted

Solubility & lonization Profile

The compound is an ampholyte. Its solubility is highly pH-dependent due to the basic pyridine

nitrogen and the acidic carboxyl group.
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e pKai (Pyridinium H*):1.89 + 0.10 (Predicted).[1] Below pH 1.9, the molecule exists
predominantly as a cationic species (protonated pyridine).

e pKaz (Carboxyl H*):4.8 £ 0.2 (Estimated). Above pH 4.8, the molecule exists as an anionic
species (carboxylate).

« Isoelectric Point (pl): ~3.35. At this pH, the zwitterionic form dominates, corresponding to
minimum aqueous solubility.

Solvent Solubility Rating Notes
) Preferred solvent for stock

DMSO High (>20 mg/mL) )

solutions.

Soluble, often requires
Methanol Moderate )

warming.
Water (pH 7) Low to Moderate Soluble as carboxylate salt.

Precipitates near isoelectric
Water (pH 3-4) Very Low ]

point.

Lipophilicity

e LogP (Octanol/Water):2.8 - 3.1 (Predicted).

 Implication: The p-tolyl group adds significant lipophilicity compared to isonicotinic acid
(LogP ~0.1), enhancing membrane permeability but reducing aqueous solubility.

Synthetic Context & Purity

Understanding the synthesis is crucial for identifying potential impurities (e.g., residual
palladium, unreacted boronic acid) that affect physical property measurements.

Primary Route: Suzuki-Miyaura Cross-Coupling Reagents: 2-Chloroisonicotinic acid + 4-
Tolylboronic acid. Catalyst: Pd(PPhs)4 or Pd(dppf)Cl-.
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Figure 1: Synthetic pathway highlighting the critical acidification step (pH 3-4) where the
product precipitates at its isoelectric point.

Experimental Protocols for Characterization

These protocols are designed to validate the physical properties of the compound in a research
setting.

Protocol A: Potentiometric Determination of pKa

Obijective: To determine the dissociation constants (pKa:x and pKaz) of the ampholytic scaffold.

e Preparation: Dissolve 5 mg of the compound in a minimal amount of DMSO (100 L), then
dilute to 20 mL with degassed water/methanol (1:1 v/v) to ensure solubility across the pH
range.

 Titrant: Standardized 0.1 M NaOH and 0.1 M HCI.

« Execution:
o Acidify the solution to pH 1.5 using HCI.
o Titrate with NaOH under inert gas (N2) atmosphere to prevent carbonate formation.
o Record pH vs. Volume of titrant.

¢ Analysis: Use the Bjerrum plot or Gran plot method.
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o Inflection 1 (pH ~2.0): Corresponds to deprotonation of the pyridinium nitrogen.

o Inflection 2 (pH ~4.8): Corresponds to deprotonation of the carboxylic acid.

Protocol B: HPLC Purity & Solubility Assessment

Objective: To quantify purity and measure saturation solubility in aqueous buffers.
o System: HPLC with UV detection (254 nm).
e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 um).
» Mobile Phase:
o A:0.1% Formic Acid in Water.
o B: Acetonitrile.
o Gradient: 10% B to 90% B over 15 minutes.

e Solubility Measurement:

o

Add excess solid to phosphate buffer (pH 7.4).

Shake for 24 hours at 25°C.

[¢]

[¢]

Filter (0.22 um PTFE) and inject the filtrate.

[e]

Quantify against a standard curve prepared in DMSO.

Visualization: Physicochemical Characterization
Workflow
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Figure 2: Logical workflow for validating the identity and properties of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 2-(XPFRZE)FAERR ; CAS : 1226205-64-6 BRI~ , BV , SR B ,
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¢ To cite this document: BenchChem. [Comprehensive Characterization of 2-(4-
Methylphenyl)isonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594993/docs#comprehensive-characterization-of-2-
4-methylphenyl-isonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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